4-Amino-4-{[3-(trifluoromethyl)phenyl]methyl}-1lambda(6)-thiane-1,1-dione hydrochloride
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Overview
Description
Scientific Research Applications
Novel Compound Synthesis
Researchers have developed new thio-substituted aminonaphthoquinones by reacting specific phenylamino-naphthalene-diones with various thiol compounds. These novel compounds were characterized and are anticipated to have potential biological activities, suggesting applications in medicinal chemistry (Yıldız & Tuyun, 2018).
Antimicrobial Activity
A study on 4-((4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino)-N-(substituted)benzenesulfonamide derivatives demonstrated significant antimicrobial activity against various Gram-positive and Gram-negative bacteria, as well as fungi. This work highlights the potential use of such compounds in developing new antimicrobial agents (Ghorab et al., 2017).
Peptide Synthesis
A recyclable hypervalent iodine reagent and tris(4-methoxyphenyl)phosphine have been used for efficient peptide synthesis, including the synthesis of the pentapeptide leu-enkephalin in protected form. This method offers a new approach for peptide synthesis, which could be beneficial for pharmaceutical development (Zhang et al., 2015).
Molecular Structure and Chirality
Research into polyacetylenes bearing an amino group has provided insights into chirality assignment of carboxylic acids by circular dichroism. This could have implications for the design of novel probes for determining the chirality of complex molecules, which is crucial for drug development and understanding biological interactions (Yashima et al., 1997).
Synthesis of Heteroaryl Thiazolidine-2,4-diones
The synthesis of bioactive heteroaryl thiazolidine-2,4-diones showcases the creation of compounds with antimicrobial activities. Such studies contribute to the exploration of new drugs and materials with potential therapeutic applications (Ibrahim et al., 2011).
Safety and Hazards
According to the safety data sheet, if inhaled, the person should be removed to fresh air and kept comfortable for breathing. If it comes in contact with skin or eyes, it should be rinsed cautiously with water. If swallowed, the mouth should be rinsed and a poison center or doctor/physician should be called if the person feels unwell .
Future Directions
The future directions for the use and study of 4-Amino-4-{[3-(trifluoromethyl)phenyl]methyl}-1lambda(6)-thiane-1,1-dione hydrochloride are not explicitly mentioned in the sources I found. Given its use in research and development, it’s likely that future work will continue to explore its properties and potential applications .
Properties
IUPAC Name |
1,1-dioxo-4-[[3-(trifluoromethyl)phenyl]methyl]thian-4-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16F3NO2S.ClH/c14-13(15,16)11-3-1-2-10(8-11)9-12(17)4-6-20(18,19)7-5-12;/h1-3,8H,4-7,9,17H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVGUYXUSVXPRQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CCC1(CC2=CC(=CC=C2)C(F)(F)F)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17ClF3NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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